Cas no 17413-38-6 (Aristolochic acid d)
Aristolochic acid D is a derivative of aristolochic acid isolated from Aristolochia indica. Aristolochic acid is a nephrotoxin and carcinogen
Aristolochic acid d structure
Product Name:Aristolochic acid d
CAS No:17413-38-6
Molecular Formula:C17H11NO8
Molecular Weight:357.2711
MDL:MFCD02751816
CID:176584
Aristolochic acid d Properties
Names and Identifiers
-
- Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 10-hydroxy-8-methoxy-6-nitro-
- Aristolochic acid D
- 10-hydroxy-8-methoxy-6-nitronaphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
- 10-Hydroxy-8-methoxy-6-nitrophenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid
- Aristolochic acid IVa
- Aristolochic D
- ARISTOLOCHIC ACID D(RG)(PLEASE CALL)
- 6-Nitro-8-methoxy-10-hydroxyphenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid
- 10-hydroxy-8-methoxy-6-nitro-naphtho[2,1-g][1,3]benzodioxole-5-carboxylic acid
- Aristolochic acid-D
- Aristolochic acid-IVa
- MLS002473315
- HMS2270M20
- BDBM50306860
- 10-hydroxy-8-methoxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid
- SMR001397396
- 10-Hydroxy-8-methoxy-6-nitrophenanthro[3,4-d]-1,
-
- MDL： MFCD02751816
- InChIKey： PADIFGYTAXNCRK-UHFFFAOYSA-N
- Inchi： 1S/C17H11NO8/c1-24-12-3-7(19)2-9-8(12)4-11(18(22)23)14-10(17(20)21)5-13-16(15(9)14)26-6-25-13/h2-5,19H,6H2,1H3,(H,20,21)
- SMILES： O1C([H])([H])OC2C([H])=C(C(=O)O[H])C3=C(C([H])=C4C(=C([H])C(=C([H])C4=C3C1=2)O[H])OC([H])([H])[H])[N+](=O)[O-]
Computed Properties
- Exact Mass: 357.048466g/mol
- Surface Charge: 0
- XLogP3: 3.2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 357.048466g/mol
- Monoisotopic Mass: 357.048466g/mol
- Topological Polar Surface Area: 131Ų
- Heavy Atom Count: 26
- Complexity: 580
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Molecular Weight: 357.3
Experimental Properties
- LogP: 3.56550
- PSA: 131.04000
- Melting Point: 262-263 ºC
- Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
- Color/Form: Powder
- Density: 1.656±0.06 g/cm3 (20 ºC 760 Torr),
Aristolochic acid d Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P001ZY6-1mg |
Phenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid, 10-hydroxy-8-methoxy-6-nitro- |
17413-38-6 | ≥95% | 1mg |
$161.00 | 2024-06-19 | |
| A2B Chem LLC | AA92446-5mg |
Phenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid, 10-hydroxy-8-methoxy-6-nitro- |
17413-38-6 | 98% by HPLC | 5mg |
$310.00 | 2024-04-20 | |
| Aaron | AR00206I-5mg |
Phenanthro[3,4-d]-1,3-dioxole-5-carboxylic acid, 10-hydroxy-8-methoxy-6-nitro- |
17413-38-6 | 5mg |
$282.00 | |||
| Ambeed | A987564-5mg |
10-Hydroxy-8-methoxy-6-nitrophenanthro[3,4-d][1,3]dioxole-5-carboxylic acid |
17413-38-6 | 99% | 5mg |
$111.0 | 2025-03-05 | |
| ChemFaces | CFN90783-5mg |
Aristolochic acid D |
17413-38-6 | >=98% | 5mg |
$198 | ||
| ChemScence | CS-0016912-1mg |
Aristolochic acid D |
17413-38-6 | 98.55% | 1mg |
$229.0 | 2022-04-27 | |
| Chengdu Biopurify Phytochemicals Ltd | BPF0783-10mg |
Aristolochic acid D |
17413-38-6 | 98% | 10mg |
$160 | 2023-09-20 | |
| MedChemExpress | HY-N1465-1mg |
Aristolochic acid D |
17413-38-6 | 98.55% | 1mg |
￥2290 | 2024-04-19 | |
| PhytoLab | 83478-50mg |
Aristolochic acid D |
17413-38-6 | ≥ 90.0 % | 50mg |
€3298.5 | ||
| TargetMol Chemicals | TN1070-5 mg |
Aristolochic acid D |
17413-38-6 | 99.68% | 5mg |
￥ 1,900 | 2023-07-11 |
Aristolochic acid d Suppliers
HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
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ChengDu YiRui Bio-Technology CO., LTD
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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
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Sichuan Jingcuibio Biotechnology CO.,LTD
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Aristolochic acid d Related Literature
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Yang Fan,Zongming Li,Jun Xi RSC Adv. 2020 10 1410
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Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
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Kenneth W. Bentley Nat. Prod. Rep. 1999 16 367
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4. Index pages
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I. D. Spenser,H. P. Tiwari Chem. Commun. (London) 1966 55
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M. Shamma,H. Guinaudeau Nat. Prod. Rep. 1984 1 201
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M. Shamma,H. Guinaudeau Nat. Prod. Rep. 1986 3 345
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:17413-38-6)Aristolochic acid d
Purity:99%/99%/99%/99%
Quantity:10mg/25mg/50mg/100mg
Price($):154.0/307.0/521.0/885.0